Cas no 1208801-77-7 (1-ethyl-N-2-(pyridin-4-yl)ethyl-1H-pyrazole-3-carboxamide)

1-Ethyl-N-2-(pyridin-4-yl)ethyl-1H-pyrazole-3-carboxamide is a pyrazole-based carboxamide derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a pyrazole core with a pyridine moiety, offering versatility in molecular interactions. The compound exhibits favorable physicochemical properties, including moderate solubility and stability, making it suitable for further derivatization or biological studies. Its dual heterocyclic framework may enhance binding affinity in target-specific applications, such as enzyme inhibition or receptor modulation. The ethyl and pyridinylethyl substituents contribute to its lipophilicity, which can influence pharmacokinetic behavior. This compound serves as a valuable intermediate for the development of novel bioactive molecules in medicinal chemistry and crop protection research.
1-ethyl-N-2-(pyridin-4-yl)ethyl-1H-pyrazole-3-carboxamide structure
1208801-77-7 structure
Product Name:1-ethyl-N-2-(pyridin-4-yl)ethyl-1H-pyrazole-3-carboxamide
CAS No:1208801-77-7
MF:C13H16N4O
MW:244.292342185974
CID:6567187
PubChem ID:45550367
Update Time:2025-08-05

1-ethyl-N-2-(pyridin-4-yl)ethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-N-2-(pyridin-4-yl)ethyl-1H-pyrazole-3-carboxamide
    • AKOS024517754
    • 1-ethyl-N-(2-pyridin-4-ylethyl)pyrazole-3-carboxamide
    • 1208801-77-7
    • F5772-7317
    • 1-ethyl-N-(2-(pyridin-4-yl)ethyl)-1H-pyrazole-3-carboxamide
    • 1-ethyl-N-[2-(pyridin-4-yl)ethyl]-1H-pyrazole-3-carboxamide
    • Inchi: 1S/C13H16N4O/c1-2-17-10-6-12(16-17)13(18)15-9-5-11-3-7-14-8-4-11/h3-4,6-8,10H,2,5,9H2,1H3,(H,15,18)
    • InChI Key: LQVVBVNVMAXTDX-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CN(CC)N=1)NCCC1C=CN=CC=1

Computed Properties

  • Exact Mass: 244.13241115g/mol
  • Monoisotopic Mass: 244.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 59.8Ų

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1-ethyl-N-2-(pyridin-4-yl)ethyl-1H-pyrazole-3-carboxamide Related Literature

Additional information on 1-ethyl-N-2-(pyridin-4-yl)ethyl-1H-pyrazole-3-carboxamide

Comprehensive Overview of 1-ethyl-N-2-(pyridin-4-yl)ethyl-1H-pyrazole-3-carboxamide (CAS No. 1208801-77-7)

1-ethyl-N-2-(pyridin-4-yl)ethyl-1H-pyrazole-3-carboxamide (CAS No. 1208801-77-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its CAS number 1208801-77-7, belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. The presence of both pyridine and pyrazole moieties in its structure makes it a promising candidate for drug discovery and development.

In recent years, the demand for pyrazole-based compounds has surged due to their potential applications in targeted therapies and enzyme inhibition. Researchers are particularly interested in 1-ethyl-N-2-(pyridin-4-yl)ethyl-1H-pyrazole-3-carboxamide because of its unique structural features, which may contribute to its bioavailability and binding affinity to specific biological targets. This compound is often explored in the context of kinase inhibitors, a hot topic in oncology and inflammatory disease research.

The synthesis of CAS 1208801-77-7 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its molecular weight and logP value are critical parameters for researchers evaluating its drug-likeness. Given the growing interest in personalized medicine, this compound's potential to modulate specific signaling pathways has made it a subject of numerous in vitro and in silico studies.

From a commercial perspective, 1-ethyl-N-2-(pyridin-4-yl)ethyl-1H-pyrazole-3-carboxamide is available through specialized chemical suppliers and research catalogs. Its purity and stability are rigorously tested to meet the standards of high-throughput screening and lead optimization processes. The compound's solubility in common organic solvents like DMSO and methanol further enhances its utility in laboratory settings.

One of the most frequently asked questions about CAS 1208801-77-7 revolves around its mechanism of action and potential therapeutic applications. While preliminary studies suggest its relevance in cancer research, further clinical trials are needed to validate its efficacy and safety. Additionally, the compound's metabolic stability and toxicity profile are areas of active investigation, aligning with the broader trend of preclinical drug development.

In summary, 1-ethyl-N-2-(pyridin-4-yl)ethyl-1H-pyrazole-3-carboxamide (CAS No. 1208801-77-7) represents a fascinating intersection of medicinal chemistry and biopharmaceutical innovation. Its structural complexity and potential biological activities make it a valuable tool for researchers aiming to address unmet medical needs. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in drug discovery and molecular biology.

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